Cas no 1355181-01-9 (Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate)

• Product Name: Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate
• CAS No: 1355181-01-9
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 5060362
• Update Time: 2025-06-13

Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate
• 6-(3,4-Dihydro-2H-quinolin-1-yl)-4-methyl-nicotinic acid methyl ester

• Inchi： 1S/C17H18N2O2/c1-12-10-16(18-11-14(12)17(20)21-2)19-9-5-7-13-6-3-4-8-15(13)19/h3-4,6,8,10-11H,5,7,9H2,1-2H3
• InChI Key： JMNUUOJRTYRUSX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1C)N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 282.137
• Monoisotopic Mass: 282.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate

Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate (CAS No. 1355181-01-9): A Comprehensive Overview

Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate, identified by its CAS number 1355181-01-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate make it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of this compound consists of a nicotinate moiety linked to a dihydroquinoline ring system. The presence of the nicotinate group suggests potential interactions with biological targets such as enzymes and receptors, while the dihydroquinoline moiety is known for its role in various pharmacological contexts. This combination of structural elements positions Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate as a promising candidate for drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate with biological targets. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a potential lead compound for the development of novel therapeutic agents. The dihydroquinoline moiety, in particular, has been shown to interact with specific binding pockets in target proteins, suggesting its utility in designing molecules with enhanced binding affinity.

In addition to its structural significance, Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate has been the subject of several experimental studies aimed at elucidating its pharmacological properties. Initial pharmacokinetic studies have provided insights into its metabolic pathways and potential side effects. These studies are crucial for understanding how the compound behaves within the body and for identifying any potential toxicological concerns that need to be addressed before further development.

The synthesis of Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate represents another area of interest within the chemical community. Researchers have developed novel synthetic routes that improve yield and purity, making it more feasible to produce larger quantities of the compound for both research and potential clinical applications. These synthetic advancements are essential for ensuring that sufficient amounts of the compound are available for detailed biological evaluations.

One of the most exciting aspects of studying compounds like Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate is their potential to be developed into new drugs. The combination of computational modeling and experimental validation provides a robust framework for identifying promising candidates that can be further optimized. As research continues to uncover new biological targets and mechanisms, compounds such as this one are likely to play a significant role in the development of next-generation therapeutics.

The future directions for research on Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate include exploring its interactions with a broader range of biological targets and evaluating its efficacy in preclinical models. Additionally, efforts are underway to develop derivatives of this compound that may enhance its pharmacological properties while minimizing potential side effects. These ongoing studies highlight the importance of continued research in this area and underscore the potential impact that compounds like this one could have on future medical treatments.

In conclusion, Methyl 6-(3,4-dihydroquinolin-1(2H)-yl)-4-methylnicotinate (CAS No. 1355181-01-9) is a compound with significant promise in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does the likelihood that it will contribute to the discovery and development of new therapeutic agents.